![molecular formula C13H13N5S B5647660 4-allyl-5-(1H-benzimidazol-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione](/img/structure/B5647660.png)
4-allyl-5-(1H-benzimidazol-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar triazole and benzimidazole derivatives involves nucleophilic substitution reactions and intramolecular cyclization processes, leading to a variety of compounds with potential biological activities (Barot, Manna, & Ghate, 2017). These methodologies underscore the versatility and reactivity of the triazole and benzimidazole frameworks in constructing complex molecules.
Molecular Structure AnalysisMolecular structure analysis using X-ray diffraction and DFT calculations has been performed on similar compounds, revealing insights into their geometric configurations, vibrational frequencies, and chemical shift values (Karakurt, Dinçer, Çetin, & Şekerci, 2010). These studies provide a foundation for understanding the structural attributes of "4-allyl-5-(1H-benzimidazol-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione."
Chemical Reactions and Properties
The compound's chemical reactivity and properties can be inferred from related research on benzimidazole and triazole derivatives, which demonstrate a range of reactions including cycloadditions, substitutions, and transformations leading to diverse biological activities (Kuș et al., 2008). These studies highlight the chemical versatility of the triazole and benzimidazole cores.
Physical Properties Analysis
The physical properties of similar molecules, such as solubility, melting points, and crystalline structure, have been characterized through experimental and computational methods. These properties are crucial for understanding the behavior of these compounds under different conditions and for their application in various fields (Cansiz et al., 2012).
properties
IUPAC Name |
3-(1H-benzimidazol-2-ylmethyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N5S/c1-2-7-18-12(16-17-13(18)19)8-11-14-9-5-3-4-6-10(9)15-11/h2-6H,1,7-8H2,(H,14,15)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPGMYBQMVSVJFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=NNC1=S)CC2=NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-allyl-5-(1H-benzimidazol-2-ylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.